Cas no 19913-33-8 (13-Ethyl-18,19-dinorpregn-5-en-20-yne-3β,17β-diol)

• Product Name: 13-Ethyl-18,19-dinorpregn-5-en-20-yne-3β,17β-diol
• CAS No: 19913-33-8
• MF: C₂₀H₂₈O₂
• MW: 300.435126304626
• CID: 4710289
• Update Time: 2025-05-23

13-Ethyl-18,19-dinorpregn-5-en-20-yne-3β,17β-diol Chemical and Physical Properties

Names and Identifiers

• (13S,17R)-17-Ethynyl-13-methyl-2,3,4,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
• 13-Ethyl-18,19-dinorpregn-5-en-20-yne-3β,17β-diol

• Inchi： 1S/C20H28O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,4,14-18,21-22H,5-12H2,2H3/t14?,15?,16?,17?,18?,19-,20-/m0/s1
• InChI Key： KVMRIEZOPAIGOB-BDKQKTCLSA-N
• SMILES： O[C@@]1(C#C)CCC2C3CC=C4CC(CCC4C3CC[C@@]21C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 555
• XLogP3: 3
• Topological Polar Surface Area: 40.5

Additional information on 13-Ethyl-18,19-dinorpregn-5-en-20-yne-3β,17β-diol

13-Ethyl-18,19-Dinorpregn-5-En-20-Yne-3β,17β-Diol: A Comprehensive Overview

The compound with CAS No. 19913-33-8, commonly referred to as 13-Ethyl-18,19-Dinorpregn-5-en-20-yne-3β,17β-diol, is a steroidal molecule that has garnered significant attention in the fields of pharmacology and medicinal chemistry. This compound is a derivative of the pregnane skeleton, a class of steroids known for their diverse biological activities. The pregnane framework is characterized by a specific arrangement of fused rings, which provides the structural foundation for various pharmacologically active compounds.

The longevity and stability of this compound make it an attractive candidate for further research and potential therapeutic applications. Recent studies have focused on its ability to modulate cellular signaling pathways, particularly those involved in inflammation and oxidative stress. For instance, researchers have demonstrated that 13-Ethyl-18,19-Dinorpregn-5-en-20-yne-3β,17β-diol exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

One of the most promising areas of research involving this compound is its potential application in the treatment of neurodegenerative diseases. Preclinical studies have shown that it can protect against oxidative stress-induced neuronal damage, a hallmark of conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects of this compound are thought to be mediated through its ability to scavenge reactive oxygen species (ROS) and enhance the activity of endogenous antioxidant enzymes.

In addition to its neuroprotective properties, 13-Ethyl-18,19-Dinorpregn-5-en-20-yne-3β,17β-diol has also been investigated for its potential role in cancer therapy. Recent findings suggest that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/Akt/mTOR pathway. This makes it a potential candidate for the development of novel anticancer agents with fewer side effects compared to conventional chemotherapy drugs.

The synthesis of this compound has been optimized in recent years, with researchers developing more efficient and cost-effective methods to produce it on a larger scale. One notable advancement involves the use of microwave-assisted synthesis techniques, which significantly reduce reaction times while maintaining high yields. This progress has facilitated further preclinical testing and evaluation of its therapeutic potential.

Another area of interest is the exploration of this compound's bioavailability and pharmacokinetics. Studies have shown that it exhibits good oral bioavailability due to its lipophilic nature, which allows it to cross biological membranes efficiently. However, further research is needed to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties in vivo.

In conclusion, CAS No. 19913-33-8, or 13-Ethyl-18,19-Dinorpregn-5-en-20-yne-3β,17β-diol, represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique chemical structure and diverse biological activities make it a compelling target for further investigation across multiple therapeutic areas. As research continues to uncover new insights into its mechanisms of action and clinical applications, this compound holds promise as a novel agent in the treatment of various diseases.